Cas no 2034586-78-0 (N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide)

• Product Name: N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide
• CAS No: 2034586-78-0
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 5408145
• Update Time: 2025-06-11

N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-Pyridinyl)-4-piperidinyl]methyl]methanesulfonamide
• N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C12H19N3O2S/c1-18(16,17)14-10-11-4-8-15(9-5-11)12-2-6-13-7-3-12/h2-3,6-7,11,14H,4-5,8-10H2,1H3
• InChI Key： OPSGSBVQZOXOCC-UHFFFAOYSA-N
• SMILES： CS(NCC1CCN(C2C=CN=CC=2)CC1)(=O)=O

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.1±41.0 °C(Predicted)
• pka: 11.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide

Recent Advances in the Study of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS: 2034586-78-0)

The compound N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS: 2034586-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary data suggest that N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide exhibits high affinity for certain neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of recent pharmacokinetic studies, with promising results indicating good bioavailability and CNS penetration.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For instance, it has been shown to modulate the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and optimization of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacological profiles. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's efficacy and reduce potential side effects, paving the way for further preclinical development.

Despite these promising findings, challenges remain in the clinical translation of N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique properties and versatile applications make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.

In conclusion, the recent research on N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}methanesulfonamide (CAS: 2034586-78-0) highlights its potential as a multifunctional therapeutic agent. Continued exploration of its pharmacological properties and mechanisms of action will be crucial for unlocking its full therapeutic potential and advancing it towards clinical applications.